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Compound of Interest

Compound Name:
2-Azido-N-phenylacetyl-

butyramide

Cat. No.: B12048913

Get Quote

Executive Summary & Compound Identity
2-Azido-N-phenylacetyl-butyramide is a specialized N-acyl amide (imide) building block

utilized primarily in fragment-based drug discovery (FBDD) and "click" chemistry applications.

Its structure features a reactive

-azido group capable of CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) and a labile
imide linker that can serve as a prodrug moiety or a reactive intermediate for heterocycle
synthesis.

This guide provides a comprehensive spectroscopic breakdown (NMR, IR, MS) derived from its

structural connectivity, enabling researchers to validate synthesis and assess purity.
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Property Detail

IUPAC Name N-(2-azidobutanoyl)-2-phenylacetamide

Formula

Molecular Weight 246.27 g/mol

CAS Number
Not widely listed (Catalog Ref: Sigma-Aldrich

CDS018938)

SMILES CCC(N=[N+]=[N-])C(=O)NC(=O)Cc1ccccc1

Structure Class
Acyclic Imide (Diacylamine);

-Azido Carbonyl

Synthetic Pathway & Mechanism
To understand the impurity profile and spectral nuances, one must understand the synthesis.

The compound is typically accessed via the N-acylation of a primary amide.

Synthesis Workflow
The most robust route involves the coupling of 2-azidobutyryl chloride with 2-phenylacetamide

(or conversely, phenylacetyl chloride with 2-azidobutyramide) under basic conditions.
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Figure 1: Convergent synthesis pathway via acyl chloride coupling. The formation of the imide

bond is the critical step.
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The following data represents the theoretical consensus values derived from structural analogs

(e.g., N-acetyl-2-azidobutyramide) and standard substituent chemical shift increments. Use

these values to validate your experimental spectra.

Proton NMR ( -NMR)
Solvent:

(Chloroform-d) or

. Key Feature: The imide proton (

) is significantly deshielded compared to a standard amide.

Position (ppm) Multiplicity Integral
Assignment
Logic

Imide NH 10.5 - 11.2 Broad Singlet 1H

Highly acidic

proton between

two carbonyls.

Aromatic 7.20 - 7.40 Multiplet 5H

Phenyl ring

protons

(overlapping).

-CH 4.10 - 4.25 dd (approx) 1H

Deshielded by

Azide and

Carbonyl. Chiral

center.

Benzyl 4.05 - 4.15 Singlet 2H

May appear as

AB quartet due

to chiral center at

-CH.

-CH 1.80 - 2.00 Multiplet 2H
Methylene of the

ethyl chain.

-CH 0.95 - 1.05 Triplet 3H
Terminal methyl

group.
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Analyst Note: The Benzylic

(at ~4.1 ppm) may exhibit diastereotopicity (splitting into an AB system) due to the

proximity of the chiral center at the 2-azido position. This is a key purity indicator; if

it is a sharp singlet, confirm the solvent isn't masking the splitting.

Carbon NMR ( -NMR)
Key Feature: Presence of two distinct carbonyl signals in the downfield region.

Carbon Type (ppm) Interpretation

C=O (Phenylacetyl) 172.5 Amide/Imide carbonyl.

C=O (Butyryl) 170.8
Amide/Imide carbonyl

(adjacent to Azide).

Aromatic (Ipso) 134.0
Quaternary carbon of phenyl

ring.

Aromatic (CH) 128-130 Ortho/Meta/Para carbons.

-CH (

)

63.5
Characteristic shift for carbon

attached to azide.

Benzyl 42.0
Methylene adjacent to phenyl

and carbonyl.

-CH 25.5 Ethyl chain methylene.

-CH 10.2 Terminal methyl.
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Infrared Spectroscopy (FT-IR)
Diagnostic Bands: The Azide and Imide functionalities provide a unique fingerprint.

Wavenumber (

)
Vibration Mode Intensity Diagnostic Value

2100 - 2120 Stretch Strong
Definitive confirmation

of Azide.

3250 - 3350 Stretch Medium/Weak

Imide NH (often

weaker than amide

NH).

1735 & 1695 Stretch Strong (Doublet)

Imide Pattern:

Symmetric &

Asymmetric coupling.

1600, 1495 Aromatic Medium
Phenyl ring skeletal

vibrations.

Mass Spectrometry (ESI-MS)
Ionization Mode: Positive (

) Molecular Ion:

Fragmentation Pathway (MS/MS): The molecule is fragile. Expect loss of

(azide decomposition) and cleavage of the imide bond.
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Figure 2: Predicted ESI-MS fragmentation logic. The m/z 119 and 84 ions are high-probability

diagnostic peaks.

Quality Control & Stability
Storage: Store at -20°C. Azides are light-sensitive; Imides are moisture-sensitive.

Common Impurities:

Hydrolysis Products: The imide bond is susceptible to hydrolysis, yielding 2-azidobutyramide

and phenylacetic acid. Watch for a broad OH peak in NMR (~11-12 ppm) indicating the acid.

Des-azido impurities: If synthesized from bromo-precursors, check for residual bromine

isotopic patterns in MS (

and
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ratio 1:1).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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